Cas no 128676-96-0 (12H-[1]Benzopyrano[2,3-b]quinolin-12-one)

• Product Name: 12H-[1]Benzopyrano[2,3-b]quinolin-12-one
• CAS No: 128676-96-0
• MF: C₁₆H₉NO₂
• MW: 247.248163938522
• CID: 1223490
• PubChem ID: 14616632
• Update Time: 2025-04-20

12H-[1]Benzopyrano[2,3-b]quinolin-12-one Chemical and Physical Properties

Names and Identifiers

• 12H-[1]Benzopyrano[2,3-b]quinolin-12-one
• chromeno[2,3-b]quinolin-12-one
• DTXSID90562223
• 128676-96-0
• 12H-chromeno[2,3-b]quinolin-12-one

• Inchi： 1S/C16H9NO2/c18-15-11-6-2-4-8-14(11)19-16-12(15)9-10-5-1-3-7-13(10)17-16/h1-9H
• InChI Key： SWMLNVDSRAVOFF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2=CC3C=CC=CC=3N=C12)=O

Computed Properties

• Exact Mass: 247.06337
• Monoisotopic Mass: 247.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones